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Introduction
4-Octylmorpholine is a tertiary amine belonging to the class of N-alkylmorpholines. This class

of compounds has garnered significant interest in various fields, including pharmaceuticals as

permeation enhancers and in materials science. A thorough understanding of its molecular

structure is paramount for its application and development. Spectroscopic techniques such as

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)

are indispensable tools for the elucidation and confirmation of the chemical structure of 4-
octylmorpholine. This guide provides a detailed technical overview of the expected

spectroscopic signatures of 4-octylmorpholine, offering insights into the principles of the

analyses and the interpretation of the spectral data.

Molecular Structure
4-Octylmorpholine consists of a morpholine ring N-substituted with an eight-carbon alkyl

chain. The morpholine ring is a saturated heterocycle containing both an ether and a tertiary
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amine functional group. The octyl chain is a straight-chain alkyl group. The presence of these

distinct structural motifs gives rise to a unique and predictable spectroscopic fingerprint.

Caption: Molecular structure of 4-Octylmorpholine.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹H NMR spectroscopy is a powerful technique for elucidating the proton environment in a

molecule. The spectrum of 4-octylmorpholine is expected to show distinct signals for the

protons on the morpholine ring and the octyl chain.

Experimental Protocol: ¹H NMR
Sample Preparation: Dissolve approximately 5-10 mg of 4-octylmorpholine in 0.5-0.7 mL of

a deuterated solvent (e.g., CDCl₃, deuterated chloroform) in a standard 5 mm NMR tube.

Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR

spectrometer.

Parameters:

Number of scans: 16-32

Relaxation delay: 1-2 seconds

Pulse width: 90°

Spectral width: 0-10 ppm

Temperature: 298 K

Predicted ¹H NMR Spectrum and Interpretation
The chemical shifts (δ) are predicted based on the known values for N-alkylmorpholines and n-

alkanes. The morpholine ring protons are diastereotopic and are expected to show complex

splitting patterns.
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Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Predicted

Multiplicity

Predicted

Coupling

Constant (J,

Hz)

Number of

Protons

H-8' (CH₃) 0.88 Triplet (t) ~6.8 3

H-2' to H-7'

(CH₂)
1.26 Multiplet (m) - 12

H-1' (N-CH₂) 2.38 Triplet (t) ~7.5 2

H-3, H-5 (N-CH₂) 2.45 Triplet (t) ~4.6 4

H-2, H-6 (O-CH₂) 3.70 Triplet (t) ~4.6 4

Octyl Chain Protons: The terminal methyl group (H-8') is expected to appear as a triplet

around 0.88 ppm due to coupling with the adjacent methylene group. The methylene protons

of the octyl chain (H-2' to H-7') will likely appear as a broad multiplet around 1.26 ppm. The

methylene group attached to the nitrogen (H-1') is deshielded and should appear as a triplet

around 2.38 ppm.

Morpholine Ring Protons: The protons on the carbons adjacent to the nitrogen (H-3, H-5) are

expected to resonate around 2.45 ppm as a triplet. The protons on the carbons adjacent to

the oxygen (H-2, H-6) are more deshielded and will appear further downfield, around 3.70

ppm, also as a triplet.[1] The simple triplet pattern is an approximation; in reality, these

protons are part of a more complex spin system.

Caption: ¹H NMR proton assignments for 4-Octylmorpholine.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each

unique carbon atom in 4-octylmorpholine will give a distinct signal.

Experimental Protocol: ¹³C NMR
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Sample Preparation: Use the same sample prepared for ¹H NMR.

Data Acquisition: Acquire the ¹³C NMR spectrum on the same spectrometer, typically at a

frequency of 100 MHz for a 400 MHz instrument.

Parameters:

Decoupling: Proton-decoupled

Number of scans: 1024-4096 (due to the low natural abundance of ¹³C)

Relaxation delay: 2-5 seconds

Spectral width: 0-200 ppm

Predicted ¹³C NMR Spectrum and Interpretation
The predicted chemical shifts are based on data for morpholine and n-octylamine.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-8' (CH₃) 14.1

C-7' (CH₂) 22.7

C-6' (CH₂) 31.9

C-5' (CH₂) 29.5

C-4' (CH₂) 29.3

C-3' (CH₂) 27.3

C-2' (CH₂) 26.8

C-1' (N-CH₂) 59.1

C-3, C-5 (N-CH₂) 53.9

C-2, C-6 (O-CH₂) 67.1
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Octyl Chain Carbons: The terminal methyl carbon (C-8') is expected at the most upfield

position, around 14.1 ppm. The methylene carbons of the chain (C-2' to C-7') will appear in

the range of 22-32 ppm. The carbon attached to the nitrogen (C-1') is significantly deshielded

and is predicted to be around 59.1 ppm.

Morpholine Ring Carbons: The carbons adjacent to the nitrogen (C-3, C-5) are expected

around 53.9 ppm. The carbons adjacent to the more electronegative oxygen atom (C-2, C-6)

will be the most deshielded carbons of the morpholine ring, appearing around 67.1 ppm.[1]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which causes molecular vibrations (stretching and

bending).

Experimental Protocol: IR
Sample Preparation: A thin film of neat liquid 4-octylmorpholine is placed between two salt

plates (e.g., NaCl or KBr).

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

Parameters:

Spectral range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of scans: 16-32

Predicted IR Spectrum and Interpretation
The spectrum will be dominated by absorptions from C-H, C-N, and C-O bonds.
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Vibrational Mode
Predicted Wavenumber

(cm⁻¹)
Intensity

C-H stretching (alkyl) 2950-2850 Strong

C-N stretching (tertiary amine) 1150-1080 Medium

C-O stretching (ether) 1120-1085 Strong

CH₂ bending (scissoring) ~1465 Medium

CH₃ bending (umbrella) ~1375 Medium

C-H Stretching: Strong, sharp peaks between 2950 and 2850 cm⁻¹ are characteristic of the

C-H stretching vibrations of the octyl chain and the morpholine ring.[2]

C-O Stretching: A strong absorption band is expected around 1120-1085 cm⁻¹ corresponding

to the C-O-C stretching of the ether linkage in the morpholine ring.[2][3]

C-N Stretching: The C-N stretching of the tertiary amine is expected to appear in the 1150-

1080 cm⁻¹ region, and may overlap with the C-O stretching band.[2]

CH₂ and CH₃ Bending: Medium intensity bands around 1465 cm⁻¹ and 1375 cm⁻¹ are

attributed to the bending vibrations of the CH₂ and CH₃ groups, respectively.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. It provides information about the molecular weight and

fragmentation pattern of a molecule.

Experimental Protocol: MS
Sample Introduction: A dilute solution of 4-octylmorpholine is introduced into the mass

spectrometer, often via direct infusion or coupled with a gas chromatograph.

Ionization: Electron Ionization (EI) at 70 eV is a common method for generating ions.

Detection: The ions are separated by a mass analyzer (e.g., quadrupole) and detected.
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Predicted Mass Spectrum and Fragmentation
The molecular ion (M⁺) is expected at m/z 199. The fragmentation pattern will be dictated by

the stability of the resulting carbocations and radical species.

m/z Proposed Fragment Notes

199 [C₁₂H₂₅NO]⁺ Molecular Ion (M⁺)

100 [C₅H₁₀NO]⁺
α-cleavage, loss of C₇H₁₅

radical

86 [C₄H₈NO]⁺
Cleavage of the morpholine

ring

57 [C₄H₉]⁺
Butyl cation from octyl chain

fragmentation

43 [C₃H₇]⁺
Propyl cation from octyl chain

fragmentation

Molecular Ion: The molecular ion peak at m/z 199 should be observable, although it may be

of low intensity.

α-Cleavage: The most characteristic fragmentation for N-alkylamines is the α-cleavage,

which involves the cleavage of a C-C bond adjacent to the nitrogen atom. For 4-
octylmorpholine, this would involve the loss of a heptyl radical (C₇H₁₅•) to form a stable,

resonance-stabilized ion at m/z 100. This is often the base peak in the spectrum.

Ring Cleavage: Fragmentation of the morpholine ring can also occur, leading to various

smaller fragment ions. A common fragment from the morpholine ring is observed at m/z 86.

Octyl Chain Fragmentation: The octyl chain can undergo fragmentation to produce a series

of alkyl cations, with characteristic peaks at m/z 43, 57, etc.
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Caption: Predicted Mass Spectrometry Fragmentation of 4-Octylmorpholine.

Synthesis and Purity Assessment
A common method for the synthesis of 4-octylmorpholine is the reductive amination of

morpholine with octanal or the direct N-alkylation of morpholine with an octyl halide (e.g., 1-

bromooctane). The successful synthesis and purity of the product can be confirmed by the

spectroscopic methods described above. The presence of the predicted signals in the NMR

and IR spectra and the correct molecular ion peak in the mass spectrum would confirm the

identity of the product. The absence of signals corresponding to starting materials or by-

products would indicate the purity of the compound.

Conclusion
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The spectroscopic analysis of 4-octylmorpholine provides a comprehensive understanding of

its molecular structure. ¹H and ¹³C NMR spectroscopy elucidate the carbon-hydrogen

framework, IR spectroscopy identifies the key functional groups, and mass spectrometry

confirms the molecular weight and provides insights into its fragmentation. The predicted

spectral data in this guide serve as a valuable reference for researchers and scientists working

with 4-octylmorpholine and related N-alkylmorpholine compounds, aiding in their

identification, characterization, and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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